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Compound of Interest

Compound Name: Emodin-d4

Cat. No.: B1141276 Get Quote

Emodin-d4: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the procurement of

Emodin-d4, a deuterated analog of Emodin, and explores its application in research, with a

focus on relevant signaling pathways and experimental protocols.

Emodin-d4 Supplier and Purchasing Information
Emodin-d4 is available from a range of specialized chemical suppliers. While pricing is often

available upon request, the following tables summarize key quantitative data to facilitate

comparison between vendors.

Table 1: Emodin-d4 Product Specifications
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight

Purity
Appearan
ce

Storage
Condition
s

Pharmaffili

ates

132796-

52-2
C₁₅H₆D₄O₅ 274.26

Not

specified

Brownish

to Dark

Orange

Solid

2-8°C

Refrigerato

r

MedChem

Express

Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

Room

temperatur

e in

continental

US; may

vary

elsewhere

Clearsynth
132796-

52-2

Not

specified

Not

specified

Not

specified

Not

specified

Please

Enquire

Santa Cruz

Biotechnol

ogy

132796-

52-2
C₁₅H₆D₄O₅ 274.26 High purity

Not

specified

Not

specified

Sigma-

Aldrich (AA

BLOCKS)

132796-

52-2

Not

specified
274.27

Not

specified

Not

specified
2-8°C

VIVAN Life

Sciences
NA C₁₅H₆D₄O₅ 274.26

Not

specified

Not

specified

Not

specified

LGC

Standards

Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

CymitQuim

ica (TRC)

481-72-1

(for Aloe-

emodin-

D4)

C₁₅H₆D₄O₅ 274.26
Not

specified
Neat

Not

specified
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Supplier
Available
Quantities

Contact for
Pricing/Ordering

Notes

Pharmaffiliates Not specified
Requires login for

prices and availability.

Offers labeled

Emodin.

MedChemExpress Get quote
Request a quote on

their website.

Also offers non-

deuterated Emodin in

various quantities.

Clearsynth Please Enquire
Request a quote via

their website.

Accompanied by a

Certificate of Analysis.

Santa Cruz

Biotechnology
Not specified Visit supplier website.

Cited in at least one

publication.[1]

Sigma-Aldrich (AA

BLOCKS)
Sign in to view

Requires account to

view organizational

and contract pricing.

Provides IUPAC name

and InChI key.

VIVAN Life Sciences Not specified

Quick Enquiry or Add

to Enquiry List on their

website.

Provides sample CoA,

HPLC, MASS, and

NMR data.

LGC Standards 1 mg, 10 mg
Online purchase

available.

CymitQuimica (TRC) 1 mg, 5 mg, 10 mg

Online purchase

available with listed

prices in Euro.

Sells Aloe-emodin-D4

(major).[2]

Experimental Protocols
Emodin-d4 is frequently utilized as an internal standard in mass spectrometry-based analytical

methods for the quantification of emodin in biological matrices. The following is a detailed

methodology for such an application.

Quantification of Emodin in Plasma using LC-MS/MS
with Emodin-d4 as an Internal Standard
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This protocol is adapted from a pharmacokinetic study assessing the safety of emodin in mice.

[3]

Objective: To determine the concentration of emodin in plasma samples using liquid

chromatography-tandem mass spectrometry (LC-MS/MS), with Emodin-d4 serving as an

internal standard to ensure accuracy and precision.

Materials:

Plasma samples

Emodin standard

Emodin-d4 (internal standard) from a reputable supplier (e.g., Santa Cruz Biotechnology)[3]

0.2 M Sodium acetate buffer with 1% ascorbic acid

β-glucuronidase (Millipore Sigma, catalog# G2174)[3]

Ethyl acetate (Fisher Scientific, catalog #: E195–4)[3]

5% Ammonia water

Ammonia methanol

Water

Acetonitrile

Formic acid

LC-MS/MS system (e.g., Waters Premier XE triple quadrupole instrument)[4]

Procedure:

Sample Preparation:

To 50 μl of plasma, add half the volume of 0.2 M sodium acetate buffer containing 1%

ascorbic acid.
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Add 1000 units of β-glucuronidase to the mixture for the quantification of total emodin (free

and glucuronidated). For the quantification of free emodin, omit this step.

Add a known concentration of Emodin-d4 (e.g., 1 ng/μl) as the internal standard to all

samples.

Incubate the samples at 37 °C for 2 hours.

Perform a liquid-liquid extraction by adding 600 μl of ethyl acetate and vortexing. Repeat the

extraction three times.

Pool the ethyl acetate layers and evaporate to dryness under a stream of nitrogen gas.

Reconstitute the dried extract in 5% ammonia water for analysis.

LC-MS/MS Analysis:

Chromatographic Separation:

Use a suitable C18 analytical column.

Employ a gradient elution with a mobile phase consisting of 0.1% formic acid in water

(Solvent A) and acetonitrile (Solvent B).

A typical gradient could be: start at 50% B, ramp to 95% B over 10 minutes, hold at 95% B

for 4 minutes, and then return to initial conditions.[4]

Mass Spectrometric Detection:

Utilize a triple quadrupole mass spectrometer.

Operate in multiple reaction monitoring (MRM) mode.

Monitor the following precursor/product ion pairs:

Emodin: 269 Da > 225 Da[4]

Emodin-d4 (internal standard): 273 Da > 229 Da[4]
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Use electrospray ionization (ESI) in negative ion mode.

Data Analysis:

Generate a standard curve by plotting the peak area ratio of emodin to the Emodin-d4
internal standard against the concentration of the emodin standards.

Calculate the concentration of emodin in the plasma samples relative to the Emodin-d4
internal standard using the standard curve.[3][4]

Glucuronidated emodin can be calculated as the difference between total emodin and free

emodin.[3]

Signaling Pathways Involving Emodin
Emodin has been shown to modulate several key signaling pathways implicated in various

cellular processes, including cell proliferation, apoptosis, and inflammation.

Inhibition of Casein Kinase 2 (CK2)
Emodin acts as a competitive inhibitor of Casein Kinase 2 (CK2), a serine/threonine kinase that

plays a crucial role in cell growth and proliferation.[5] Emodin binds to the ATP-binding site of

CK2, thereby preventing the phosphorylation of its downstream substrates.[5][6] This inhibition

of CK2 activity can lead to the sensitization of cancer cells to apoptosis.[7]
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Caption: Emodin competitively inhibits CK2 by binding to its ATP site.

Modulation of the PI3K/Akt Signaling Pathway
Emodin has been demonstrated to negatively affect the phosphoinositide 3-kinase (PI3K)/Akt

signaling pathway, which is central to cell survival and proliferation.[8] Emodin's inhibitory effect

on this pathway can lead to decreased cell viability and induction of apoptosis in cancer cells.

The downregulation of Akt is a result of emodin-mediated inhibition of components within the

PI3K pathway.[8]
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Caption: Emodin inhibits the PI3K/Akt pathway, reducing cell survival.

This technical guide provides a foundational understanding of Emodin-d4 for research

applications. For specific pricing and availability, it is recommended to contact the suppliers

directly. The provided experimental protocol offers a detailed starting point for analytical
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method development, and the signaling pathway diagrams illustrate key mechanisms of

emodin's biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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